2-((2-Ethoxy-2-oxoethyl)thio)benzoic acid
Description
2-((2-Ethoxy-2-oxoethyl)thio)benzoic acid (2-EOTB) is a synthetic compound that has been studied for its potential applications in scientific research. This compound is a derivative of benzoic acid and contains a thiol group. It has been used in a variety of lab experiments, including as a reagent in organic synthesis and as a model compound for studying the properties of other molecules.
Scientific Research Applications
Synthesis and Characterization of Salicylic Acid Derivatives
Salicylic acid derivatives, like 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic acid, have shown promising activities as alternatives to acetylsalicylic acid (ASA) due to their COX-2 specificity, lower toxicity profiles, and potential in drug development. Such derivatives offer a foundation for new drug development, highlighting the versatility of benzoic acid compounds in medicinal applications (Yudy Tjahjono et al., 2022).
Benzoic Acid in Food and Feed Additives
Benzoic acid is widely used as an antibacterial and antifungal preservative in foods and feeds. Its ability to improve gut functions, including digestion, absorption, and the microbial barrier, underscores its importance in nutrition and health science. This suggests a potential area of research for 2-((2-Ethoxy-2-oxoethyl)thio)benzoic acid derivatives in improving gastrointestinal health and functionality (X. Mao et al., 2019).
Environmental Impact and Biodegradation
The study of the biodegradation and environmental fate of ethyl tert-butyl ether (ETBE) in soil and groundwater provides insights into the environmental impact of similar compounds. Understanding the microbial pathways and degradation mechanisms can inform the development of bioremediation strategies for related substances, including thio)benzoic acid derivatives (S. Thornton et al., 2020).
Photostability and Pharmaceutical Applications
The review on thioctic acid tablets highlights the importance of photostability, excipient compatibility, and the optimization of pharmaceutical formulations. These considerations are crucial for the development of drug formulations containing sensitive compounds like this compound, ensuring their efficacy and stability (Светлана Николаевна Егорова et al., 2021).
Antimicrobial and Antifungal Properties
The utilization of benzoic acid and its derivatives in antimicrobial and antifungal applications is well-documented. These compounds' ability to inhibit microbial growth makes them valuable in pharmaceuticals, food preservation, and materials science, indicating a potential research avenue for this compound in developing new antimicrobial agents (Camille Haman et al., 2015).
properties
IUPAC Name |
2-(2-ethoxy-2-oxoethyl)sulfanylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4S/c1-2-15-10(12)7-16-9-6-4-3-5-8(9)11(13)14/h3-6H,2,7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYOYRCYHLJDCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=CC=CC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376910 |
Source
|
| Record name | 2-[(2-Ethoxy-2-oxoethyl)sulfanyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
18926-41-5 |
Source
|
| Record name | 2-[(2-Ethoxy-2-oxoethyl)sulfanyl]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(2-Ethoxy-2-oxoethyl)thio]benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2-(2-ethoxyethoxy)ethyl carbonate](/img/structure/B101018.png)
